obelmycin F
obelmycin F
Brand Name:
Vulcanchem
CAS No.:
107826-16-4
VCID:
VC0217063
InChI:
InChI=1S/C40H53NO15/c1-7-40(50)13-12-19-28(34(47)32-31(33(19)46)35(48)29-22(43)8-9-23(44)30(29)36(32)49)39(40)56-26-14-20(41(5)6)37(17(3)52-26)55-27-15-24(45)38(18(4)53-27)54-25-11-10-21(42)16(2)51-25/h8-9,16-18,20-21,24-27,37-39,42-47,50H,7,10-15H2,1-6H3
SMILES:
CCC1(CCC2=C(C1OC3CC(C(C(O3)C)OC4CC(C(C(O4)C)OC5CCC(C(O5)C)O)O)N(C)C)C(=C6C(=C2O)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)O
Molecular Formula:
C14H10N2O3S
Molecular Weight:
787.8 g/mol
obelmycin F
CAS No.: 107826-16-4
Main Products
VCID: VC0217063
Molecular Formula: C14H10N2O3S
Molecular Weight: 787.8 g/mol
| CAS No. | 107826-16-4 |
|---|---|
| Product Name | obelmycin F |
| Molecular Formula | C14H10N2O3S |
| Molecular Weight | 787.8 g/mol |
| IUPAC Name | 10-[4-(dimethylamino)-5-[4-hydroxy-5-(5-hydroxy-6-methyloxan-2-yl)oxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-9-ethyl-1,4,6,9,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C40H53NO15/c1-7-40(50)13-12-19-28(34(47)32-31(33(19)46)35(48)29-22(43)8-9-23(44)30(29)36(32)49)39(40)56-26-14-20(41(5)6)37(17(3)52-26)55-27-15-24(45)38(18(4)53-27)54-25-11-10-21(42)16(2)51-25/h8-9,16-18,20-21,24-27,37-39,42-47,50H,7,10-15H2,1-6H3 |
| Standard InChIKey | HLNBIKIAALFYJX-UHFFFAOYSA-N |
| SMILES | CCC1(CCC2=C(C1OC3CC(C(C(O3)C)OC4CC(C(C(O4)C)OC5CCC(C(O5)C)O)O)N(C)C)C(=C6C(=C2O)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)O |
| Canonical SMILES | CCC1(CCC2=C(C1OC3CC(C(C(O3)C)OC4CC(C(C(O4)C)OC5CCC(C(O5)C)O)O)N(C)C)C(=C6C(=C2O)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)O |
| Synonyms | obelmycin F |
| PubChem Compound | 176072 |
| Last Modified | Nov 11 2021 |
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